Cas no 424791-15-1 (methyl 2-(benzyloxy)-4-methylbenzoate)

• Product Name: methyl 2-(benzyloxy)-4-methylbenzoate
• CAS No: 424791-15-1
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 4651251
• PubChem ID: 56694173
• Update Time: 2025-06-09

methyl 2-(benzyloxy)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 424791-15-1
• methyl2-(benzyloxy)-4-methylbenzoate
• E89570
• AKOS034089003
• CS-0195827
• EN300-132467
• methyl 4-methyl-2-phenylmethoxybenzoate
• methyl 2-(benzyloxy)-4-methylbenzoate
• Z295137132

• Inchi： 1S/C16H16O3/c1-12-8-9-14(16(17)18-2)15(10-12)19-11-13-6-4-3-5-7-13/h3-10H,11H2,1-2H3
• InChI Key： KGPPCVPFJVYYGT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C)C=CC=1C(=O)OC

Computed Properties

• Exact Mass: 256.109944368g/mol
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

methyl 2-(benzyloxy)-4-methylbenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-(benzyloxy)-4-methylbenzoate

Comprehensive Overview of Methyl 2-(Benzyloxy)-4-methylbenzoate (CAS No. 424791-15-1)

Methyl 2-(benzyloxy)-4-methylbenzoate (CAS No. 424791-15-1) is a specialized organic compound widely utilized in pharmaceutical intermediates, fragrance synthesis, and fine chemical research. This ester derivative, characterized by its benzyloxy and methylbenzoate functional groups, has garnered significant attention due to its versatile applications in modern organic chemistry. With the growing demand for high-purity intermediates in drug development, this compound has become a focal point for researchers exploring novel synthetic pathways.

The molecular structure of methyl 2-(benzyloxy)-4-methylbenzoate combines a methylbenzoate core with a benzyl ether moiety, offering unique reactivity in nucleophilic substitution and esterification reactions. Recent studies highlight its role as a precursor in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and UV stabilizers, aligning with the industry's shift toward sustainable and efficient chemical processes. Its CAS No. 424791-15-1 serves as a critical identifier in regulatory documentation and patent filings.

In the context of green chemistry, methyl 2-(benzyloxy)-4-methylbenzoate is often discussed alongside biodegradable solvents and catalytic efficiency. Researchers are increasingly investigating its potential in reducing waste generation during multi-step syntheses, a topic frequently searched in academic databases. The compound's stability under mild conditions makes it a candidate for flow chemistry applications, a trending methodology in process optimization.

From a commercial perspective, suppliers of CAS 424791-15-1 emphasize its high purity (>98%) and compliance with REACH and GMP standards. Analytical techniques such as HPLC and GC-MS are routinely employed to verify its quality, addressing end-user concerns about batch consistency. FAQs in procurement forums often revolve around its shelf life, solubility in polar aprotic solvents, and compatibility with Grignard reagents.

The fragrance industry values methyl 2-(benzyloxy)-4-methylbenzoate for its subtle aromatic profile, contributing to long-lasting perfumery notes. This aligns with consumer trends favoring sustainable scent technologies. Patent analyses reveal its incorporation in microencapsulation systems for controlled release, a hot topic in cosmetic science.

Future research directions for 424791-15-1 may explore its electrochemical properties or biocatalytic derivatization, responding to the surge in green synthesis-related queries. Its structural flexibility positions it as a promising scaffold for medicinal chemistry innovations, particularly in targeted drug delivery systems.